N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-ethyl-2-naphthalen-2-yloxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C23H21N3O3/c1-2-26(15-21-24-23(25-29-21)18-9-4-3-5-10-18)22(27)16-28-20-13-12-17-8-6-7-11-19(17)14-20/h3-14H,2,15-16H2,1H3
• InChI Key: CAKVLPMXSWOHGL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as ENA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. ENA is a synthetic compound that was first developed in the 1990s and has since been studied extensively for its properties and effects.

Mechanism of Action

The mechanism of action of N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes and pathways in the body. In cancer cells, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. In Alzheimer's disease, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to have a variety of biochemical and physiological effects, depending on the specific application and dosage. In cancer cells, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to induce apoptosis, or programmed cell death, by disrupting the cell cycle and DNA replication. In Alzheimer's disease, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to improve cognitive function by inhibiting the breakdown of acetylcholine. In agricultural applications, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to have insecticidal and herbicidal effects by disrupting the nervous system and metabolic pathways of pests and weeds.

Advantages and Limitations for Lab Experiments

N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several advantages as a chemical compound for use in lab experiments, including its stability, solubility, and ease of synthesis. However, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and effects.

Future Directions

There are several future directions for research on N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, including further studies on its potential applications in medicine, agriculture, and materials science. In medicine, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide could be further studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In agriculture, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide could be further studied as a potential insecticide and herbicide for use in sustainable farming practices. In materials science, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide could be further studied for its potential use in the development of new materials with unique properties and applications.

Synthesis Methods

The synthesis of N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves several steps, including the reaction of 2-naphthol with ethyl chloroacetate to form 2-(2-naphthyloxy)ethyl acetate. This intermediate is then reacted with hydrazine hydrate and phenyl isocyanate to form the final product, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.

Scientific Research Applications

N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has shown promise as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. N-ethyl-2-(2-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been studied for its potential use as an insecticide and herbicide in agriculture.